Cas no 2228243-21-6 (1-(4-ethynylphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-ethynylphenyl)prop-2-en-1-ol
• CAS No: 2228243-21-6
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 6221001
• PubChem ID: 165974401
• Update Time: 2025-06-26

1-(4-ethynylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)prop-2-en-1-ol
• EN300-1757653
• 2228243-21-6

• Inchi： 1S/C11H10O/c1-3-9-5-7-10(8-6-9)11(12)4-2/h1,4-8,11-12H,2H2
• InChI Key： HNOSLZXLSGMVNO-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-ethynylphenyl)prop-2-en-1-ol

Chemical Profile of 1-(4-ethynylphenyl)prop-2-en-1-ol (CAS No: 2228243-21-6)

1-(4-ethynylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228243-21-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring an aromatic ring substituted with an ethynyl group and connected to a propenol backbone, presents a versatile scaffold for further chemical modifications and applications.

The molecular structure of 1-(4-ethynylphenyl)prop-2-en-1-ol encompasses a phenyl ring at the 4-position of which is attached an acetylenic (-C≡CH) moiety, while the other end of the molecule terminates in a propenol (vinyl alcohol) group. This configuration imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and donating groups on the aromatic ring enhances its potential as a building block in designing molecules with tailored electronic and photophysical properties.

In recent years, there has been significant interest in exploring the applications of compounds containing ethynylphenyl moieties in medicinal chemistry. The ethynyl group can undergo various transformations, such as Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at specific positions, thereby expanding the molecular diversity. This reactivity has been leveraged in the synthesis of complex pharmacophores aimed at modulating biological pathways.

One of the most compelling aspects of 1-(4-ethynylphenyl)prop-2-en-1-ol is its potential as a precursor in the development of novel therapeutic agents. Researchers have been investigating its derivatives for their potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The propenol moiety offers an additional site for functionalization, enabling the creation of molecules that can interact with biological targets in multiple ways. For instance, modifications at this position could enhance solubility or improve binding affinity to specific receptors.

The compound's photophysical properties have also been studied extensively. The combination of an aromatic system with an ethynyl group can lead to enhanced fluorescence or phosphorescence, making it useful in materials such as organic light-emitting diodes (OLEDs) and sensors. These applications are particularly relevant in the field of optoelectronics, where precise control over light emission properties is crucial.

Advances in computational chemistry have further facilitated the exploration of 1-(4-ethynylphenyl)prop-2-en-1-ol and its derivatives. Molecular modeling studies have provided insights into how structural modifications influence both chemical reactivity and biological activity. These simulations have guided experimental efforts, leading to more efficient synthetic routes and higher yields of target compounds.

The pharmaceutical industry has shown particular interest in using 1-(4-ethynylphenyl)prop-2-en-1-ol as a scaffold for drug discovery programs. Its structural features allow for the design of molecules that can interact with enzymes or receptors in a highly specific manner. This specificity is critical for minimizing side effects and improving therapeutic efficacy. Several research groups have reported promising results from their studies on this compound, highlighting its potential as a lead candidate for further development.

Moreover, the material science applications of 1-(4-ethynylphenyl)prop-2-en-1-ol are equally intriguing. Its ability to form stable polymers or copolymers has been exploited in creating advanced materials with unique mechanical or electronic properties. These materials could find applications in coatings, adhesives, or even as components in next-generation electronic devices.

The synthesis of 1-(4-ethynylphenyl)prop-2-en-1-ol itself presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the desired framework, reducing both reaction times and byproduct formation.

In conclusion,1-(4-hydroxybuta-trans-pentenylethynlbenzene) (the synonym for CAS No: 2228243216), represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals and advanced materials. As our understanding of its properties continues to grow，so too will its applications。